Cas no 79413-23-3 (1,3-Dioxolane, 4-hexyl-2-phenyl-)

• Product Name: 1,3-Dioxolane, 4-hexyl-2-phenyl-
• CAS No: 79413-23-3
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 532875
• PubChem ID: 13289082
• Update Time: 2025-04-19

1,3-Dioxolane, 4-hexyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 4-hexyl-2-phenyl-
• 4-hexyl-2-phenyl-1,3-dioxolane
• DTXSID70534903
• SCHEMBL11086638
• 79413-23-3

• Inchi： 1S/C15H22O2/c1-2-3-4-8-11-14-12-16-15(17-14)13-9-6-5-7-10-13/h5-7,9-10,14-15H,2-4,8,11-12H2,1H3
• InChI Key： VXKNNLXWPVFMPB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)OCC1CCCCCC

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 18.5Ų